Cas no 1448076-86-5 (1-(3-chloro-4-fluorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea)

• Product Name: 1-(3-chloro-4-fluorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea
• CAS No: 1448076-86-5
• MF: C₁₇H₁₉ClFN₅O₂
• MW: 379.816465616226
• CID: 6275787
• PubChem ID: 71807371
• Update Time: 2025-06-08

1-(3-chloro-4-fluorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea
• 1-(3-CHLORO-4-FLUOROPHENYL)-3-[4,6-DIMETHYL-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]UREA
• F6438-0369
• 1-(3-chloro-4-fluorophenyl)-3-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)urea
• AKOS024560685
• 1-(3-chloro-4-fluorophenyl)-3-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)urea
• 1448076-86-5

• Inchi： 1S/C17H19ClFN5O2/c1-10-15(11(2)21-16(20-10)24-5-7-26-8-6-24)23-17(25)22-12-3-4-14(19)13(18)9-12/h3-4,9H,5-8H2,1-2H3,(H2,22,23,25)
• InChI Key： XFTAIONNQBKMCV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NC1C(C)=NC(=NC=1C)N1CCOCC1)=O)F

Computed Properties

• Exact Mass: 379.1211307g/mol
• Monoisotopic Mass: 379.1211307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3-chloro-4-fluorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea

Comprehensive Overview of 1-(3-chloro-4-fluorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea (CAS No. 1448076-86-5)

The compound 1-(3-chloro-4-fluorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea, with the CAS number 1448076-86-5, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the morpholin-4-yl and pyrimidin-5-ylurea moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways. This has led to a surge in searches for "kinase inhibitor candidates" and "pyrimidine derivatives in drug discovery", reflecting the growing demand for innovative therapeutic agents.

One of the key reasons for the rising interest in CAS 1448076-86-5 is its structural similarity to other successful kinase inhibitors. The presence of the 3-chloro-4-fluorophenyl group enhances its binding affinity to target proteins, while the 4,6-dimethylpyrimidine core contributes to its metabolic stability. These attributes have made it a subject of numerous studies, particularly in the context of cancer research and inflammatory diseases. Online queries such as "new pyrimidine-based therapeutics" and "fluorophenyl compounds in medicine" highlight the public's curiosity about its potential benefits. Moreover, its morpholine ring is often associated with improved solubility and bioavailability, which are critical factors in drug development.

In addition to its pharmaceutical applications, 1-(3-chloro-4-fluorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea has also been explored in agrochemical research. Its ability to interfere with specific enzymatic processes makes it a candidate for developing next-generation pesticides. Searches for "sustainable agrochemicals" and "low-toxicity crop protection agents" align with the global shift toward environmentally friendly solutions. The compound's chloro-fluorophenyl group, in particular, is known for its efficacy in targeting pests while minimizing harm to non-target organisms, a feature highly sought after in modern agriculture.

The synthesis of CAS 1448076-86-5 involves multi-step organic reactions, with emphasis on the introduction of the morpholin-4-yl and urea functionalities. Chemists often search for "efficient pyrimidine synthesis methods" and "morpholine incorporation techniques" to optimize the production process. The compound's purity and yield are critical, especially for industrial-scale manufacturing. Recent advancements in green chemistry have also influenced its synthesis, with researchers exploring catalytic methods to reduce waste and energy consumption. This aligns with the broader trend of sustainable chemical production, a topic frequently searched in academic and industrial circles.

From a regulatory perspective, 1-(3-chloro-4-fluorophenyl)-3-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylurea is subject to standard safety and efficacy evaluations. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. Online discussions often revolve around "chemical safety data sheets (SDS)" and "regulatory compliance for novel compounds", underscoring the importance of transparency in chemical research. Its low environmental persistence and favorable toxicological profile further enhance its appeal for commercial applications.

Looking ahead, the future of CAS 1448076-86-5 appears promising, with ongoing investigations into its mechanistic details and potential applications. The compound's versatility makes it a valuable asset in both pharmaceutical and agrochemical innovation. As the scientific community continues to explore its capabilities, search trends like "emerging pyrimidine derivatives" and "morpholine-containing bioactive compounds" are expected to rise. This reflects a broader interest in structure-activity relationships and rational drug design, which are pivotal in modern chemical research.